![molecular formula C10H10N4O2S B215382 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine](/img/structure/B215382.png)
5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine, also known as NMS-P118, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and has the potential to be developed into a new cancer therapy.
Mechanism of Action
The mechanism of action of 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine involves the inhibition of the enzyme protein kinase CK2, which is involved in various cellular processes, including cell proliferation and survival. By inhibiting CK2, this compound can induce cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while having minimal effects on normal cells. It has also been found to inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine is its specificity for CK2, which reduces the likelihood of off-target effects. However, its relatively low potency may limit its effectiveness as a cancer therapy.
Future Directions
Future research on 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine could focus on improving its potency and developing more effective delivery methods. In addition, further studies could investigate its potential use in combination with other cancer therapies. Finally, clinical trials could be conducted to evaluate its safety and efficacy in humans.
Synthesis Methods
The synthesis of 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine involves several steps, starting with the reaction of 2-chloro-5-nitro-4-methylpyridine with sodium thiomethoxide to form the corresponding thiolate. This intermediate is then reacted with 1-methylimidazole to produce this compound.
Scientific Research Applications
5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. In addition, this compound has been found to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy.
properties
Molecular Formula |
C10H10N4O2S |
---|---|
Molecular Weight |
250.28 g/mol |
IUPAC Name |
4-methyl-2-(1-methylimidazol-2-yl)sulfanyl-5-nitropyridine |
InChI |
InChI=1S/C10H10N4O2S/c1-7-5-9(12-6-8(7)14(15)16)17-10-11-3-4-13(10)2/h3-6H,1-2H3 |
InChI Key |
XVJGOUNYBHECHL-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC=C1[N+](=O)[O-])SC2=NC=CN2C |
Canonical SMILES |
CC1=CC(=NC=C1[N+](=O)[O-])SC2=NC=CN2C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.